1-(2-(2-(2-Chloropyridin-4-yl)ethyl)piperidin-1-yl)ethanone
Overview
Description
Scientific Research Applications
Microwave-Assisted Synthesis and Antibacterial Activity
- Microwave Assisted Synthesis : Studies have demonstrated the utilization of microwave irradiation in the synthesis of compounds containing the piperidine moiety, showing an efficient pathway to create substances with potential antibacterial properties. The process involves the condensation of piperidine with various aldehydes and subsequent reactions leading to the formation of compounds screened for their antibacterial activity (Merugu et al., 2010).
Spectroscopic Characterization and Cytotoxic Studies
- Spectroscopic Analysis and Biological Evaluation : Another research avenue is the synthesis of piperidine-related compounds through click chemistry approaches, followed by their characterization using spectroscopic methods. These compounds have been evaluated for cytotoxicity, offering insights into their potential biological applications (Govindhan et al., 2017).
Synthetic Routes to Complex Heterocycles
- Facile One-Pot Syntheses : The creation of polyfunctional pyrazolyl substituted and pyrazolofused pyridines through one-pot reactions showcases a method to generate complex heterocycles. These processes involve the use of piperidine as a catalyst, highlighting its role in facilitating chemical transformations (Latif et al., 2003).
Catalytic Behavior and Material Synthesis
- Catalytic Applications : Research on the synthesis of iron and cobalt complexes with ligands derived from piperidine-containing compounds emphasizes the catalytic potential of these complexes in reactions such as ethylene oligomerization and polymerization. This opens up possibilities for their application in material science and industrial processes (Sun et al., 2007).
Hydrogen-Bonding Patterns and Structural Analysis
- Hydrogen-Bonding and Crystal Structure : Investigations into the hydrogen-bonding patterns of enaminones derived from piperidine provide valuable information on their structural properties. These studies contribute to our understanding of molecular interactions and can guide the design of new compounds with desired characteristics (Balderson et al., 2007).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
1-[2-[2-(2-chloropyridin-4-yl)ethyl]piperidin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19ClN2O/c1-11(18)17-9-3-2-4-13(17)6-5-12-7-8-16-14(15)10-12/h7-8,10,13H,2-6,9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLOIIKXKJLFCQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCCC1CCC2=CC(=NC=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19ClN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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